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Compound of Interest

Compound Name: 2-(4-Morpholinyl)ethyl nicotinate

CAS No.: 93202-76-7

Cat. No.: B414023

Get Quote

Introduction & Chemical Context
The analysis of 2-(4-Morpholinyl)ethyl nicotinate presents a classic challenge in

pharmaceutical chromatography: separating a basic, polar molecule from its hydrolytic

degradation products while maintaining sharp peak symmetry. This compound combines a

pyridine ring (characteristic of nicotinates) and a morpholine moiety linked via an ethyl ester.

Structural Analysis & Chromatographic Challenges
Basic Nitrogen (Morpholine, pKa ~7.8): The morpholine nitrogen is moderately basic. At

neutral pH, it interacts strongly with residual silanols on silica-based columns, leading to

severe peak tailing.

Pyridine Ring (pKa ~3.4): The pyridine nitrogen is weakly basic but contributes to the

molecule's polarity and UV absorption profile (

).
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Ester Linkage: The ester bond is susceptible to hydrolysis, especially in aqueous mobile

phases or non-neutral pH conditions, necessitating a method that can resolve the parent

compound from its primary degradation products: Nicotinic Acid and 4-(2-

Hydroxyethyl)morpholine.

Physicochemical Properties[1]
Property Value (Estimated) Implication for HPLC

Molecular Formula MW ~ 236.27 g/mol

LogP ~1.2 - 1.5
Moderately polar; requires C18

retention.

pKa (Morpholine N) ~7.8 Protonated at pH < 7.8.

pKa (Pyridine N) ~3.4 Protonated at pH < 3.4.

UV Max 260 - 262 nm
Strong absorption; ideal for UV

detection.

Method Development Strategy
Column Selection: The "Base Deactivation"
Requirement
Standard silica columns will cause irreversible adsorption or tailing due to the morpholine

amine.

Selection: A C18 (Octadecyl) column with high surface coverage and end-capping is

mandatory.

Recommendation: Agilent Zorbax Eclipse Plus C18 or Waters XBridge C18 (

). These columns use proprietary bonding technologies to shield silanols.

Mobile Phase Engineering
To suppress silanol ionization (pKa ~3.5-4.5) and ensure the analyte is fully protonated (for

consistent retention time), an acidic mobile phase is preferred.
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Buffer:Potassium Phosphate (20-25 mM) adjusted to pH 3.0.

Why pH 3.0? It suppresses silanol activity (Si-OH form) and ensures both nitrogens on the

analyte are protonated (

), improving peak symmetry.

Modifier:Acetonitrile (ACN) is preferred over Methanol for lower backpressure and sharper

peaks for basic compounds.

Detection
Nicotinates exhibit a strong

transition at 260 nm. This wavelength provides high sensitivity and minimal interference from
common mobile phase buffers.

Experimental Protocol
Reagents & Equipment

HPLC System: Gradient pump, Autosampler, Column Oven, UV/PDA Detector.

Reagents:

Acetonitrile (HPLC Grade).

Potassium Dihydrogen Phosphate (

).[1]

Phosphoric Acid (

).

Water (Milli-Q or equivalent,

).

Reference Standards:
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2-(4-Morpholinyl)ethyl nicotinate (Primary Standard).

Nicotinic Acid (Impurity Standard).

Preparation of Solutions
A. Buffer Preparation (25 mM Phosphate, pH 3.0):

Dissolve

of

in

of water.

Adjust pH to

using diluted Phosphoric Acid (

).

Dilute to

with water.

Filter through a

nylon membrane.

B. Mobile Phase:

Mobile Phase A: Phosphate Buffer pH 3.0.

Mobile Phase B: Acetonitrile.

C. Standard Stock Solution (

):

Accurately weigh
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of 2-(4-Morpholinyl)ethyl nicotinate.

Transfer to a

volumetric flask.

Dissolve in

Acetonitrile/Water (50:50).

Sonicate for 5 minutes.

Make up to volume with Diluent.

D. Working Standard (

):

Pipette

of Stock Solution into a

volumetric flask.

Dilute to volume with Mobile Phase A:B (80:20).

Chromatographic Conditions
Parameter Setting

Column
C18 End-capped (

)

Flow Rate

Injection Volume

Column Temp

Detection UV @ 260 nm

Run Time 15 minutes
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Gradient Program
A gradient is recommended to elute the polar hydrolysis products early and the parent ester

later, while cleaning the column of any lipophilic contaminants.

Time (min) Mobile Phase A (%) Mobile Phase B (%) Event

0.0 95 5 Initial

2.0 95 5
Isocratic Hold (Elute

Nicotinic Acid)

8.0 40 60
Linear Gradient (Elute

Parent)

10.0 40 60 Hold

10.1 95 5 Re-equilibration

15.0 95 5 End of Run

Visual Workflows
Method Development Workflow
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Define Target:
2-(4-Morpholinyl)ethyl nicotinate

Analyze Properties:
Basic (pKa ~7.8) & UV Active (260nm)

Select Column:
C18 End-capped
(Prevent Tailing)

Mobile Phase Optimization:
Buffer pH 3.0 + ACN
(Suppress Silanols)

Initial Gradient Run:
5-60% B over 10 min

Evaluate Resolution:
Sep. from Nicotinic Acid?

Fail (Adjust pH/Gradient)

Finalize Method:
Validation (ICH Q2)

Pass

Click to download full resolution via product page

Figure 1: Logical flow for developing the HPLC method, emphasizing column selection and pH

control.

Degradation Pathway (Hydrolysis)
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2-(4-Morpholinyl)ethyl
nicotinate
(Parent)

+ H2O
(Hydrolysis)

Nicotinic Acid
(RT ~2-3 min)

4-(2-Hydroxyethyl)
morpholine

(RT ~1-2 min)

Click to download full resolution via product page

Figure 2: Hydrolytic degradation pathway. The method must resolve the early-eluting Nicotinic

Acid from the parent.

Method Validation (ICH Q2 Guidelines)
To ensure the method is "trustworthy" and "self-validating," the following parameters must be

assessed.
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Parameter Acceptance Criteria Protocol Note

System Suitability

Tailing Factor (

) < 1.5; Plates (

) > 5000

Critical for basic morpholine

peak.

Linearity
Range: 50% to 150% of target

concentration.

Accuracy Recovery 98.0% - 102.0%
Spike placebo at 3 levels

(80%, 100%, 120%).

Precision RSD < 2.0% (n=6)
Repeatability at 100%

concentration.

Specificity
Resolution (

) > 2.0

Between Nicotinic Acid and

Parent peak.

LOD / LOQ
S/N > 3 (LOD); S/N > 10

(LOQ)

Estimated at ~0.1

.

Troubleshooting & Causality
Issue 1: Peak Tailing (Tf > 1.5)

Cause: Interaction between the protonated morpholine nitrogen and residual silanols on the

column stationary phase.

Solution: Ensure the column is "End-capped." If tailing persists, add Triethylamine (TEA)

(0.1%) to the mobile phase as a silanol blocker, or increase buffer concentration to 50 mM.

Issue 2: Retention Time Drift

Cause: pH fluctuation in the mobile phase. Nicotinates are sensitive to pH changes near

their pKa.

Solution: Strictly control buffer pH to
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. Use a high-quality pH meter calibrated daily.

Issue 3: "Ghost" Peaks

Cause: Hydrolysis of the sample in the autosampler.

Solution: Keep autosampler temperature at

. Prepare standards fresh daily. Use a diluent with lower water content if possible (e.g., 80%
ACN).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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